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Compound Name: Homosalate

Cat. No.: B147027

Homosalate: A Technical Guide for Cosmetic
Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Homosalate, an organic compound belonging to the salicylate class of chemicals, is a widely
utilized UVB filter in sunscreen and other personal care products.[1] Its primary function is to
absorb ultraviolet B (UVB) radiation in the 295-315 nm range, thereby protecting the skin from
the harmful effects of sun exposure, including sunburn and an increased risk of skin cancer.[2]
Beyond its role as a UV absorber, homosalate also serves as an effective solvent for other
crystalline UV filters, enhancing the overall stability and aesthetic qualities of cosmetic
formulations.[1] This technical guide provides an in-depth overview of the physical and
chemical specifications of cosmetic-grade homosalate, along with detailed experimental
protocols for its analysis, to assist researchers and formulation scientists in its effective and

safe use.

Physical and Chemical Specifications

A comprehensive understanding of the physicochemical properties of homosalate is essential
for its successful incorporation into cosmetic formulations. These properties influence its
solubility, stability, and overall performance as a UV filter.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b147027?utm_src=pdf-interest
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/homosalate
https://spflist.com/conventional-sunscreens/homosalate
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/homosalate
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: General and Physical Properties of Homosalate

Property

Value

Reference

Chemical Name

3,3,5-Trimethylcyclohexyl 2-

[1]

hydroxybenzoate
INCI Name Homosalate -
CAS Number 118-56-9 [1]
Molecular Formula C16H2203
Molecular Weight 262.34 g/mol

Clear, colorless to pale yellow
Appearance ] o

viscous liquid

Slight, characteristic minty
Odor

odor

Table 2: Quantitative Physical and Chemical Data for

Homosalate

Parameter Specification Reference
Purity (by HPLC) >98% -
Refractive Index (20°C) 1.516 - 1.519 -
Specific Gravity (25°C) 1.049 - 1.053 -

UV Absorbance (1% w/v in
Methanol)

Max. absorbance at 306 nm

Insoluble in water; Miscible

Solubility with common emollients and
ethanol

Boiling Point 181-185°C

Melting Point <-20°C
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Experimental Protocols

Accurate and reproducible analytical methods are crucial for verifying the quality and
performance of homosalate in cosmetic formulations. The following section details key
experimental protocols.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)

This method is for the quantitative determination of homosalate in raw materials and finished
cosmetic products.

A. Instrumentation and Materials

High-Performance Liquid Chromatograph (HPLC) with a Diode Array Detector (DAD)

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 pm particle size)

Methanol (HPLC grade)

Water (HPLC grade)

Acetic Acid (glacial)

Homosalate reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 um)

B. Chromatographic Conditions

» Mobile Phase: Methanol and 0.5% Acetic Acid in Water (80:20 v/v)
e Flow Rate: 1.0 mL/min

e Column Temperature: 20°C
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e Detection Wavelength: 313 nm
e Injection Volume: 10 pL
C. Preparation of Standard Solutions

o Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 100 mg of
homosalate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to
volume with methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to achieve concentrations ranging from 10
pg/mL to 250 pg/mL.

D. Preparation of Sample Solutions

o Accurately weigh an appropriate amount of the cosmetic product (e.g., 250 mg) into a 100
mL volumetric flask.

o Add approximately 70 mL of a 0.1% acetic acid in methanol solution and sonicate for 15
minutes to extract the homosalate.

 Allow the solution to cool to room temperature and dilute to volume with the extraction
solution.

o Centrifuge a portion of the solution and filter the supernatant through a 0.45 um syringe filter
into an HPLC vial.

E. Analysis
« Inject the standard solutions to generate a calibration curve.
« Inject the sample solution.

e Quantify the amount of homosalate in the sample by comparing its peak area to the
calibration curve.

Measurement of Specific Gravity
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This protocol is based on the principles of the ASTM D1480 standard test method.

A. Instrumentation and Materials

Bingham Pycnometer

Constant temperature water bath

Analytical balance (accurate to 0.1 mg)

Thermometer

Cleaning solvents (e.g., acetone, isopentane)

B. Procedure

Thoroughly clean and dry the pycnometer.
» Weigh the empty pycnometer and record the mass.
 Fill the pycnometer with the homosalate sample, ensuring no air bubbles are present.

o Place the filled pycnometer in the constant temperature water bath set to 25°C and allow it to
equilibrate.

e Once equilibrated, carefully remove any excess sample from the pycnometer's capillary.
» Wipe the outside of the pycnometer dry and weigh it. Record the mass.

» Calculate the specific gravity using the appropriate formula, taking into account the
calibration factor of the pycnometer.

Measurement of Refractive Index

This protocol follows the principles of the ASTM D1218 standard test method.
A. Instrumentation and Materials

o Abbe-type refractometer with a temperature-controlled prism
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Light source (e.g., sodium lamp)
Reference liquids of known refractive index for calibration

Lens paper and suitable solvent for cleaning

B. Procedure

Calibrate the refractometer using a reference liquid with a known refractive index at 20°C.
Ensure the refractometer prism is clean and dry.

Apply a few drops of the homosalate sample onto the prism surface.

Close the prism and allow the sample to reach the set temperature of 20°C.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the center of the crosshairs.

Read and record the refractive index from the instrument's scale.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key relationships and workflows relevant to the formulation

and analysis of homosalate.
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Core functionalities of homosalate in cosmetic formulations.
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Workflow for the HPLC analysis of homosalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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